![molecular formula C13H19N3S B4287291 N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea](/img/structure/B4287291.png)
N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea
Overview
Description
N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea (CPTU) is a chemical compound that has been studied extensively for its potential use in scientific research. It is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study. In
Mechanism of Action
The mechanism of action of N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea is not fully understood, but it is believed to involve the inhibition of angiogenesis and the induction of apoptosis in cancer cells. N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea has also been shown to inhibit the activity of certain enzymes, including tyrosine kinase and topoisomerase II.
Biochemical and Physiological Effects
N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, and to inhibit the growth and proliferation of tumors. N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of conditions.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea in lab experiments is that it has been shown to be relatively non-toxic, with few side effects. However, one of the limitations of using N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea is that it has a relatively short half-life, which may limit its effectiveness in certain applications.
Future Directions
There are many potential future directions for research on N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea. One area of study could be to further investigate its potential use as a therapeutic agent for the treatment of cancer. Another area of study could be to investigate its potential use in the treatment of other conditions, such as inflammation and oxidative stress. Additionally, further research could be done to better understand the mechanism of action of N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea, and to identify potential drug targets for its use.
Scientific Research Applications
N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of study is its potential use as a therapeutic agent for the treatment of cancer. N-cyclopentyl-N'-[1-(4-pyridinyl)ethyl]thiourea has been shown to have anti-tumor activity in vitro and in vivo, making it a promising candidate for further study.
properties
IUPAC Name |
1-cyclopentyl-3-(1-pyridin-4-ylethyl)thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3S/c1-10(11-6-8-14-9-7-11)15-13(17)16-12-4-2-3-5-12/h6-10,12H,2-5H2,1H3,(H2,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCXWVJIMZWQMHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NC=C1)NC(=S)NC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclopentyl-3-[1-(pyridin-4-yl)ethyl]thiourea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]phenyl}-4-ethylbenzenesulfonamide](/img/structure/B4287227.png)
![methyl 2-{[(4-tert-butylphenyl)sulfonyl]amino}-4,5-dimethoxybenzoate](/img/structure/B4287239.png)
![N-[1-(3-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N'-propylthiourea](/img/structure/B4287271.png)
![N-(3-{[(propylamino)carbonothioyl]amino}phenyl)acetamide](/img/structure/B4287285.png)
![N'-cyclopentyl-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea](/img/structure/B4287303.png)
![N-[1-(4-isopropylphenyl)propyl]-N'-(2-methoxyethyl)thiourea](/img/structure/B4287309.png)
